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Compound of Interest

Compound Name: 2,2,4,4-Tetramethyloctane

Cat. No.: B144296

Technical Support Center: 2,2,4,4-
Tetramethyloctane

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on the stability of 2,2,4,4-Tetramethyloctane under
various experimental conditions. It includes frequently asked questions and troubleshooting
guides to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,4,4-Tetramethyloctane and what are its key physical properties?

Al: 2,2,4,4-Tetramethyloctane is a highly branched, saturated hydrocarbon with the molecular
formula Ci12Hz26.[1][2] It is @ non-polar, colorless liquid with low volatility and a weak odor.[1] Its
highly branched structure contributes to its greater thermodynamic stability compared to its
straight-chain isomers.[3][4][5] It is primarily used as a non-reactive solvent, a reference
standard in chromatography, a fuel and lubricant additive, and in studies of hydrophobic
interactions.[6][7]

Q2: How should 2,2,4,4-Tetramethyloctane be properly stored to ensure its long-term
stability?
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A2: To ensure long-term stability, 2,2,4,4-Tetramethyloctane should be stored in a tightly
sealed container in a cool, dry, dark, and well-ventilated area. Keep it away from sources of
heat, sparks, open flames, and strong oxidizing agents. For laboratory use, storing it in a
designated flammable liquids cabinet is recommended.

Q3: What are the primary signs of degradation or contamination in 2,2,4,4-
Tetramethyloctane?

A3: As a stable alkane, degradation is uncommon under normal conditions. However, signs of
contamination or degradation may include:

» Discoloration: A pure sample should be a colorless liquid. Any yellowing or other color
changes may indicate the presence of impurities or degradation products from solutes.

o Particulate Matter: The presence of suspended solids may suggest contamination or material
leaching from storage containers.

o Unexpected Odor: While it has a weak odor, any strong or unusual smells could indicate
contamination.

 Inconsistent Analytical Results: If used as a solvent or standard, unexpected peaks in
chromatograms (e.g., GC-MS) or shifts in spectroscopic baselines can be an indicator of
impurities.

Q4: Is 2,2,4,4-Tetramethyloctane stable in the presence of common acids and bases?

A4: Yes, 2,2,4,4-Tetramethyloctane is a saturated alkane and is highly resistant to
degradation by most acids and bases, especially under typical experimental conditions (room
temperature, moderate concentrations). Its lack of functional groups makes it inert to hydrolytic
degradation pathways.[8][9]

Q5: What are the main chemical incompatibilities and conditions that can cause degradation?

A5: The primary stability concerns arise from extreme conditions, not typical laboratory use.
Key incompatibilities and degradation triggers include:
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e Strong Oxidizing Agents: Reagents like potassium permanganate or chromic acid can
oxidize the alkane, especially at elevated temperatures, to form alcohols and ketones.

o High Temperatures: While it has a high boiling point, very high temperatures (e.g., >250°C)
can induce thermal cracking (pyrolysis), breaking C-C bonds to form smaller alkanes and
alkenes.

» UV Light with Halogens: In the presence of UV light, it will undergo free-radical substitution
reactions with halogens like chlorine and bromine.

Quantitative Data Summary

The following tables summarize key quantitative data for 2,2,4,4-Tetramethyloctane.

Table 1: Physical and Chemical Properties of 2,2,4,4-Tetramethyloctane

Property Value Source
Molecular Formula Ci2H26 [1][2][6]
Molecular Weight 170.33 g/mol [6][10]
CAS Number 62183-79-3 [2][11]
Appearance Colorless Liquid [1]
Boiling Point 176 - 192 °C [1][6]
Density ~0.751 g/cm3 [6]
Solubility Soluble in Chloroform, Hexane

Vapor Pressure 0.7 £ 0.2 mmHg at 25°C

Table 2: Summary of Stability and Potential Degradation Pathways
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Stress Condition

Stability /| Reactivity

Potential Degradation
Products

Acid/Base Hydrolysis

Highly Stable

None expected

Oxidation

Stable to mild oxidizers.
Reacts with strong oxidizing
agents (e.g., KMnOa, CrOs) at

elevated temperatures.

Alcohols, Ketones, Carboxylic
Acids

Thermal Stress

Stable up to high
temperatures. Pyrolysis or
cracking can occur at very high
temperatures (>250-300°C).

Mixture of smaller chain

alkanes and alkenes

Photostability

Stable. Reacts with halogens
(e.g., Clz, Br2) under UV

irradiation.

Halogenated alkanes

Troubleshooting Guides

Problem 1: My reaction is yielding unexpected byproducts when using 2,2,4,4-

Tetramethyloctane as a solvent.

This guide helps determine if the solvent is the source of the issue.
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Unexpected Reaction Results

Are all other reagents
and starting materials pure?

T

Were reaction conditions Nol
(temp, pressure, atmosphere)
correctly controlled?

Issue likely lies with
other reagents or conditions.
Re-evaluate experiment.

Potential Solvent Issue:
Contamination or Degradation

Hypothesize Hyppthesize
Side Reaction

Run a control reaction Test solvent purity directly
without the substrate. (See Protocol 1: GC-FID).

Purify the solvent
(e.g., via distillation)
and repeat the experiment.

If problem persists

Source a new, high-purity
batch of solvent.
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Prepare Sample Batches
(in final packaging if applicable)

Expose Samples to Stress Conditions

(O EVIVERSIIESS
(e.g., 3% H20: solution)

Thermal Stress Photolytic Stress
(e.g., 70°C in oven) (ICH Q1B light exposure)

Pull Samples at
Defined Time Points
(e.g., 1, 3, 7, 14 days)

Store Control Sample
(e.g., 5°C, protected from light)

Analyze all samples
(Control and Stressed)
using a validated stability-
indicating method (e.g., GC-MS)

Compare results, identify
degradants, and assess
degradation pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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